Cas no 1992782-05-4 (Potassium (2-chloropyridin-4-yl)trifluoroborate)

Potassium (2-chloropyridin-4-yl)trifluoroborate is an organoboron reagent commonly used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include enhanced stability compared to boronic acids, reducing decomposition risks during storage and handling. The trifluoroborate moiety improves solubility in aqueous and organic solvents, facilitating diverse reaction conditions. The 2-chloropyridinyl group serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, enabling further functionalization. This reagent exhibits high compatibility with palladium catalysts, ensuring efficient coupling with aryl and heteroaryl halides. Its crystalline form allows for precise weighing and handling, making it suitable for scalable applications. The product is particularly valuable in constructing complex heterocyclic frameworks with high selectivity and yield.

Potassium (2-chloropyridin-4-yl)trifluoroborate structure

1992782-05-4 structure

Product Name:Potassium (2-chloropyridin-4-yl)trifluoroborate

CAS No:1992782-05-4

MF:C₅H₃BClF₃KN

MW:219.441531419754

CID:4633158

Update Time:2025-05-28

Potassium (2-chloropyridin-4-yl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

- Potassium (2-chloropyridin-4-yl)trifluoroborate
- potassium;(2-chloropyridin-4-yl)-trifluoroboranuide
- Inchi： 1S/C5H3BClF3N.K/c7-5-3-4(1-2-11-5)6(8,9)10;/h1-3H;/q-1;+1
- InChI Key： USJDEMNUMMCTRN-UHFFFAOYSA-N
- SMILES： [K+].ClC1C=C([B-](F)(F)F)C=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 145
Topological Polar Surface Area: 12.9

Potassium (2-chloropyridin-4-yl)trifluoroborate Pricemore >>

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